Cas no 2138071-18-6 (2-(5-Chloro-2-ethylcyclohexyl)-4-methyl-1,3-thiazole)

• Product Name: 2-(5-Chloro-2-ethylcyclohexyl)-4-methyl-1,3-thiazole
• CAS No: 2138071-18-6
• MF: C₁₂H₁₈ClNS
• MW: 243.79602098465
• CID: 5896605
• PubChem ID: 165747368
• Update Time: 2025-05-30

2-(5-Chloro-2-ethylcyclohexyl)-4-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• EN300-1157286
• 2-(5-chloro-2-ethylcyclohexyl)-4-methyl-1,3-thiazole
• 2138071-18-6
• 2-(5-Chloro-2-ethylcyclohexyl)-4-methyl-1,3-thiazole

• Inchi： 1S/C12H18ClNS/c1-3-9-4-5-10(13)6-11(9)12-14-8(2)7-15-12/h7,9-11H,3-6H2,1-2H3
• InChI Key： XWDDNZXNTZWJMA-UHFFFAOYSA-N
• SMILES： ClC1CCC(CC)C(C2=NC(C)=CS2)C1

Computed Properties

• Exact Mass: 243.0848484g/mol
• Monoisotopic Mass: 243.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(5-Chloro-2-ethylcyclohexyl)-4-methyl-1,3-thiazole

2-(5-Chloro-2-Ethylcyclohexyl)-4-Methyl-1,3-Thiazole: A Comprehensive Overview

The compound with CAS No. 2138071-18-6, known as 2-(5-Chloro-2-Ethylcyclohexyl)-4-Methyl-1,3-Thiazole, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds with two adjacent heteroatoms (one sulfur and one nitrogen). Thiazoles are widely studied due to their diverse applications in drug discovery, agrochemicals, and materials science.

2-(5-Chloro-2-Ethylcyclohexyl)-4-Methyl-1,3-Thiazole is characterized by its unique structure, which combines a thiazole ring with a substituted cyclohexane moiety. The presence of chlorine and ethyl groups on the cyclohexane ring introduces significant steric and electronic effects, making this compound a promising candidate for various chemical reactions and biological assays. Recent studies have highlighted its potential as a building block for constructing bioactive molecules with improved pharmacokinetic properties.

One of the key aspects of this compound is its synthesis. Researchers have developed efficient methods to synthesize 2-(5-Chloro-2-Ethylcyclohexyl)-4-Methyl-1,3-Thiazole using a combination of coupling reactions and cyclization processes. These methods not only ensure high yields but also allow for the introduction of functional groups at specific positions on the molecule, enabling further chemical modifications. The synthesis of this compound has been optimized to meet the demands of large-scale production in pharmaceutical and agricultural industries.

The biological activity of 2-(5-Chloro-2-Ethylcyclohexyl)-4-Methyl-1,3-Thiazole has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation in animal models. Additionally, this compound has shown moderate activity against various bacterial strains, suggesting its potential as an antimicrobial agent. These findings have sparked interest in exploring its therapeutic applications further.

In terms of applications, 2-(5-Chloro-2-Ethylcyclohexyl)-4-Methyl-1,3-Thiazole is being investigated for its role in drug delivery systems. Its ability to form stable complexes with certain biomolecules makes it a valuable component in designing targeted drug delivery vehicles. Furthermore, this compound has been utilized as a precursor in the synthesis of advanced materials, such as conductive polymers and sensors.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of 2-(5-Chloro-2-Ethylcyclohexyl)-4-Methyl-1,3-Thiazole. Quantum mechanical calculations have revealed that the thiazole ring plays a critical role in stabilizing the molecule's electronic structure, which influences its reactivity towards nucleophilic and electrophilic attacks. These insights have paved the way for designing more efficient synthetic routes and predicting the behavior of similar compounds in various chemical environments.

The environmental impact of 2-(5-Chloro-2-Ethylcyclohexyl)-4-Methyl-1,3-Thiazole is another area of active research. Studies are being conducted to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that this compound exhibits low toxicity under controlled conditions; however, further research is required to fully understand its environmental fate and risks.

In conclusion, CAS No. 2138071-18-6, or 2-(5-Chloro-2-Ethylcyclohexyl)-4-Methyl-1,3-Thiazole, is a versatile compound with significant potential across multiple domains. Its unique structure, efficient synthesis methods, and promising biological activities make it a valuable asset for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing scientific innovation.